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Cat. No.: B8689269

Get Quote

Handling, Synthesis, and Application in Pharmaceutical
Development[1]
Executive Summary
4'-Acetamido-2'-hydroxyacetophenone (CAS: 40547-58-8), also known as N-(4-acetyl-3-

hydroxyphenyl)acetamide, is a critical aromatic intermediate used primarily in the synthesis of

bioactive scaffolds, including chalcones, flavonoids, and non-steroidal anti-inflammatory drugs

(NSAIDs).[1][2][3] Its structural duality—possessing both an acetamido moiety and an ortho-

hydroxy ketone functionality—makes it a versatile "push-pull" system for further derivatization,

particularly in Friedel-Crafts acylations and Claisen-Schmidt condensations.[1]

This guide provides a rigorous technical overview, consolidating safety protocols (MSDS/SDS

data), validated synthesis methodologies, and analytical characterization standards required for

high-purity research applications.

Chemical Identity & Physicochemical Profile[1][4][5]
[6][7][8][9][10]
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Property Specification

IUPAC Name N-(4-acetyl-3-hydroxyphenyl)acetamide

CAS Number 40547-58-8

Molecular Formula C₁₀H₁₁NO₃

Molecular Weight 193.20 g/mol

Appearance Buff to beige crystalline powder

Melting Point 141 – 151 °C

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water.[1][3]

Storage Conditions
2–8 °C; Protect from light and moisture

(Hygroscopic).

Safety Data & Handling (MSDS Core)
Based on GHS Classification standards for novel organic intermediates.

Hazard Identification
This compound is classified as an Irritant. It poses risks primarily through contact and inhalation

of dust.

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 respirator or P100 filter if dust formation is likely.[1]

Ocular: Chemical safety goggles (ANSI Z87.1).[1] Face shield recommended during large-

scale synthesis.[1]
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Dermal: Nitrile gloves (min thickness 0.11 mm).[1] Lab coat with extended cuffs.[1]

Emergency Response Protocols
Eye Contact: Rinse cautiously with water for 15 minutes.[5] Remove contact lenses if

present.[1] Consult a physician.

Skin Contact: Wash with proprietary polyethylene glycol (PEG-400) or copious soap and

water.[1]

Spill Management: Dampen with water to prevent dust aerosolization before sweeping.

Neutralize surfaces with dilute ethanol.

Operational Safety Workflow
The following decision tree outlines the safe handling logic for this compound in a research

setting.
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Start: Handling 4'-Acetamido-2'-hydroxyacetophenone
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Skin/Eye Contact?
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Figure 1: Operational safety logic for handling substituted acetophenones.

Synthesis & Production Protocol
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Methodology: Friedel-Crafts Acylation / Demethylation Sequence.[1] Causality: Direct

acetylation of 3-acetamidophenol can lead to regioselectivity issues (C2 vs C4 vs C6).[1] Using

3'-methoxyacetanilide as the precursor allows for a controlled acylation followed by in situ

demethylation using Aluminum Chloride (

), which acts as both the Lewis acid catalyst and the demethylating agent.[1]

Reagents & Materials
Precursor: 3'-Methoxyacetanilide (1.0 eq)[1]

Acylating Agent: Acetyl Chloride (2.9 eq)[1]

Catalyst: Aluminum Chloride (

, anhydrous, 3.4 eq)[1]

Solvent: Dichloromethane (DCM) & Chlorobenzene[1]

Step-by-Step Procedure
Setup: Flame-dry a 3-neck round bottom flask equipped with a mechanical stirrer, reflux

condenser, and drying tube (

).

Addition: Suspend 3'-methoxyacetanilide (10 g) in DCM (25 mL). Add Acetyl Chloride (12.5

mL).

Catalysis: Add

(27 g) batchwise over 20 minutes. Caution: Exothermic reaction.[1] HCl gas evolution.

Solvent Swap: Distill off the DCM. The mixture will become viscous.

Thermal Activation: Heat the residue at 80°C for 3.5 hours. This drives the acylation.

Demethylation: Add Chlorobenzene (60 mL) and increase temperature to reflux (132°C) for 1

hour. This harsh condition facilitates the cleavage of the methoxy group to the free phenol

(ortho to the ketone).
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Quenching: Cool to 0°C. Pour onto crushed ice/HCl mixture to decompose the Aluminum

complex.

Isolation: Filter the resulting solid.

Purification: Recrystallize from Ethanol or purify via Silica Gel Chromatography

(Hexane/Ethyl Acetate gradient).

Reaction Pathway Visualization[1]

3'-Methoxyacetanilide Intermediate Complex
(Acylated)

1. Acetyl Chloride / AlCl3
2. 80°C, 3.5h

4'-Acetamido-2'-hydroxyacetophenone
(Target)

3. Chlorobenzene, Reflux (132°C)
(Demethylation)

Click to download full resolution via product page

Figure 2: Synthesis pathway via Friedel-Crafts acylation and subsequent demethylation.[1]

Analytical Characterization
To validate the identity of the synthesized compound, the following NMR signals must be

observed. The presence of the chelated hydroxyl proton at extremely low field (

ppm) is the diagnostic signature of the ortho-hydroxy ketone motif.

¹H NMR Data (400 MHz, DMSO-d₆)
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Chemical Shift
(δ)

Multiplicity Integration Assignment
Mechanistic
Insight

12.31 Singlet (s) 1H -OH (C2)

Intramolecular H-

bond with

C=O[1] (Low

field shift).

10.26 Singlet (s) 1H -NH Amide proton.[1]

7.83 Doublet (d) 1H Ar-H (C6)

Deshielded by

adjacent

Carbonyl; Ortho

coupling (

Hz).[1]

7.34 Doublet (d) 1H Ar-H (C3)

Meta coupling (

Hz); Located

between OH and

NHAc.[1]

7.05
Doublet of

Doublets
1H Ar-H (C5)

Coupled to H6

(Ortho) and H3

(Meta).[1]

2.56 Singlet (s) 3H -COCH₃
Ketone methyl

group.[1]

2.08 Singlet (s) 3H -NHCOCH₃
Amide methyl

group.[1]

Applications in Drug Development[4][6]
Chalcone Synthesis: The acetyl group at C1 is highly reactive in Claisen-Schmidt

condensations with aromatic aldehydes, yielding chalcones with potent anti-inflammatory

and anti-cancer properties.[1]

Coumarin Derivatives: Cyclization with diethyl carbonate yields 4-hydroxycoumarin

derivatives, which are precursors to anticoagulant drugs like Warfarin.[1]
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Hydrolysis: Acidic hydrolysis of the acetamido group yields 4-amino-2-hydroxyacetophenone,

a key scaffold for azo-dyes and further heterocyclic construction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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